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Compound of Interest

Compound Name: GD1a-Ganglioside

Cat. No.: B13832502 Get Quote

Visualizing the Science: Diagrams and Pathways
To further elucidate the experimental processes and biological pathways discussed, the

following diagrams have been generated using Graphviz.

Signaling and Biosynthetic Pathways
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Design Targeting Vector

Electroporate into ES Cells

Select for Homologous Recombination

Inject ES Cells into Blastocysts

Implant into Pseudopregnant Females

Birth of Chimeric Pups

Breed Chimeras for Germline Transmission

Genotype Offspring (PCR)

Establish Knockout Colony
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Sensitization Phase

Intraperitoneal Injection of Ovalbumin (OVA) and Alum

Wait 7-14 Days

Repeat IP Injections (1-2 times)

Challenge Phase

Intranasal or Aerosol Challenge with OVA

Repeat Challenges Daily for Several Days

Analysis

Collect Bronchoalveolar Lavage Fluid (BALF)

Measure Cytokine Levels

Lung Histology

Differential Cell Counts (Eosinophils)

Assess Airway Inflammation

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b13832502?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13832502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Phenotypic comparison of St3gal2/3 double knockout
and single knockout mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13832502#phenotypic-comparison-of-st3gal2-3-
double-knockout-and-single-knockout-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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